Cas no 1261941-92-7 (3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)

3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid structure
1261941-92-7 structure
Product Name:3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
CAS No:1261941-92-7
MF:C17H17NO4S
MW:331.38618350029
MDL:MFCD18312767
CID:2764960
PubChem ID:53218492
Update Time:2025-04-21

3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261941-92-7
    • 4'-(Pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
    • DTXSID10683424
    • MFCD18312767
    • 3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
    • 3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
    • 4'-(Pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
    • 3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
    • MDL: MFCD18312767
    • Inchi: 1S/C17H17NO4S/c19-17(20)15-5-3-4-14(12-15)13-6-8-16(9-7-13)23(21,22)18-10-1-2-11-18/h3-9,12H,1-2,10-11H2,(H,19,20)
    • InChI Key: UIWNHPFECUXSFF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C2C=CC=C(C(=O)O)C=2)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 331.08782920Da
  • Monoisotopic Mass: 331.08782920Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 83.1Ų

3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318609-5 g
3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .
1261941-92-7 95%
5g
€1159.00 2023-04-26
abcr
AB318609-5g
3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .
1261941-92-7 95%
5g
€1159.00 2025-03-19
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